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Compound of Interest

Compound Name: 3-Ethyl-2,2,3-trimethylheptane

Cat. No.: B14536419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecane, a saturated hydrocarbon with the molecular formula C12H26, is a significant

compound in various scientific and industrial fields, including fuel research and chemical

synthesis. Its utility is broadened by the existence of its 355 structural isomers, each

possessing unique physical and chemical properties.[1] This guide provides a detailed

overview of the IUPAC nomenclature for these isomers, presents key physical data for a

selection of isomers, outlines experimental protocols for their separation, and illustrates the

logical framework for their systematic naming.

IUPAC Nomenclature for Dodecane Isomers
The systematic naming of dodecane isomers follows the rules established by the International

Union of Pure and Applied Chemistry (IUPAC). These rules provide a clear and unambiguous

way to identify each unique structure. The fundamental principles involve identifying the longest

continuous carbon chain (the parent chain), numbering the carbons in that chain, and

identifying and locating the various alkyl groups that are attached as substituents.

Key IUPAC Nomenclature Rules for Alkanes:

Identify the Parent Chain: The longest continuous chain of carbon atoms determines the

base name of the alkane. For C12H26 isomers, this could be dodecane (12 carbons),

undecane (11 carbons), decane (10 carbons), and so on.
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Number the Parent Chain: Number the carbon atoms of the parent chain starting from the

end that gives the substituents the lowest possible locants (numbers).

Identify and Name Substituents: Name the alkyl groups attached to the parent chain. The

name is derived from the corresponding alkane by changing the "-ane" suffix to "-yl" (e.g.,

methane becomes methyl).

Alphabetize Substituents: When multiple different substituents are present, they are listed in

alphabetical order in the final name. Prefixes such as "di-", "tri-", and "tetra-" are not

considered for alphabetization.

Assemble the Full Name: The complete IUPAC name is constructed by listing the locants

and names of the substituents in alphabetical order, followed by the name of the parent

chain.

Quantitative Data for Selected Dodecane Isomers
The structural variations among isomers lead to differences in their physical properties, such as

boiling point and density. Generally, increased branching lowers the boiling point due to a

decrease in the surface area available for intermolecular van der Waals forces. The following

table summarizes key physical data for n-dodecane and a selection of its isomers with different

parent chains.

IUPAC Name Parent Chain Boiling Point (°C) Density (g/cm³)

n-Dodecane Dodecane 216.2 0.749

2-Methylundecane Undecane 216.0 0.755

2,2-Dimethyldecane Decane 201.0 0.741

4,5-Diethyloctane Octane 197.0 0.768

3,3,6,6-

Tetramethyloctane
Octane 194.1 0.751

2,2,5,5-

Tetramethyloctane
Octane Not Available Not Available
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Note: Data for some isomers may not be readily available in the literature.

Experimental Protocols for Isomer Separation
The separation of alkane isomers is a critical process in both laboratory and industrial settings.

Due to their similar chemical properties and often close boiling points, specialized techniques

are required.

1. Gas Chromatography (GC):

Gas chromatography is a powerful analytical technique for separating and identifying volatile

compounds like alkane isomers.

Principle: The separation is based on the differential partitioning of the isomers between a

stationary phase (a high-boiling liquid coated on an inert solid support) and a mobile phase

(an inert gas, such as helium or nitrogen).

Methodology:

A small sample of the isomer mixture is injected into the gas chromatograph, where it is

vaporized.

The carrier gas sweeps the vaporized sample through a long, heated column containing

the stationary phase.

Isomers with weaker interactions with the stationary phase travel through the column more

quickly and are detected first. The retention time is a characteristic property of each

isomer under specific GC conditions.

A detector at the end of the column generates a signal for each separated component,

resulting in a chromatogram.

2. Fractional Distillation:

For isomers with sufficiently different boiling points, fractional distillation can be an effective

separation method.
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Principle: This technique separates liquids based on differences in their volatilities. The

component with the lower boiling point will vaporize more readily and can be collected as the

distillate.

Methodology:

The isomer mixture is heated in a distillation flask connected to a fractionating column.

The vapor, enriched in the more volatile component, rises through the column.

The column is packed with material that provides a large surface area for repeated

vaporization and condensation cycles, effectively enriching the vapor with the lower-boiling

point isomer as it moves up the column.

The vapor of the more volatile isomer reaches the top of the column first, where it is

condensed and collected.

Visualization of IUPAC Naming Logic
The following diagram illustrates the logical workflow for determining the IUPAC name of a

branched alkane isomer.
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A flowchart of the IUPAC naming process for branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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